Chromium(III) acetate

• CAS No.: 1066-30-4
• Product Name: Chromium(III) acetate
• Molecular Formula: C6H9CrO6
• Molecular Weight: 229.13 g/mol
• IUPAC Name: chromium(3+);triacetate
• Standard InChI: InChI=1S/3C2H4O2.Cr/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3
• Standard InChIKey: WYYQVWLEPYFFLP-UHFFFAOYSA-K
• Impurities: The commercial material, usually sold a a concentrated solution of the basic acetate, Cr(OH)(C2H3O2)2, contains Na acetate or Na2SO4 impurities.
• SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Cr+3]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Cr+3]
• Boiling Point: 212 °F at 760 mm Hg For aqueous solution (USCG, 1999)
• Colorform: Blue-green powde
• Density: 1.3 (USCG, 1999); 1.56 g/cu cm at 22.95 °C (OECD Guideline 109 (Density of Liquids and Solids))
• Melting Point: 400 °C (OECD Guideline 102 (Melting point / Melting Range) resp. EU A.1 (melting / freezing temperature))
• Physical Description: Chromic acetate appears as a grayish green to bluish green powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in tanning and in textile dyeing.; DryPowder, Liquid; Liquid
• Description: Chromic acetate appears as a grayish green to bluish green powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in tanning and in textile dyeing.
• Solubility: In water, 675 g/L at 20 °C, pH 5 (OECD Guideline 105 (Water Solubility)); 2 g/L of acetone at 15 °C; 45.4 g/L of methanol at 15 °C
• PubChem Compound: 14012
• Last Modified: Nov 11 2021